Cas no 1027995-86-3 (Nlcamzutwgfusw-uhfffaoysa-)

• Product Name: Nlcamzutwgfusw-uhfffaoysa-
• CAS No: 1027995-86-3
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 6644163
• PubChem ID: 10591326
• Update Time: 2024-03-02

Nlcamzutwgfusw-uhfffaoysa- Chemical and Physical Properties

Names and Identifiers

• DTXSID501164604
• CHEMBL490541
• NLCAMZUTWGFUSW-UHFFFAOYSA-
• InChI=1/C17H14O6/c1-19-10-5-3-9(4-6-10)13-14-11(23-17(13)18)7-12-15(16(14)20-2)22-8-21-12/h3-7,13H,8H2,1-2H3
• 1027995-86-3
• 8-Methoxy-7-(4-methoxyphenyl)furo[2,3-f]-1,3-benzodioxol-6(7H)-one
• Nlcamzutwgfusw-uhfffaoysa-

• Inchi： 1S/C17H14O6/c1-19-10-5-3-9(4-6-10)13-14-11(23-17(13)18)7-12-15(16(14)20-2)22-8-21-12/h3-7,13H,8H2,1-2H3
• InChI Key： NLCAMZUTWGFUSW-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2)OC)C2C(=C3C(=CC1=2)OCO3)OC)=O

Computed Properties

• Exact Mass: 314.07903816g/mol
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans 1-phenylcoumarans